Cas no 83222-49-5 (3-Isoxazolecarboxylic acid, 5-pentyl-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-pentyl-, ethyl ester
• CAS No: 83222-49-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 675654
• PubChem ID: 12777407
• Update Time: 2025-04-19

3-Isoxazolecarboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-pentyl-, ethyl ester
• ethyl 5-pentyl-1,2-oxazole-3-carboxylate
• 5-pentyl-3-carboethoxyisoxazole
• DTXSID00509604
• VNPVLLYDGNWACB-UHFFFAOYSA-N
• 83222-49-5
• SCHEMBL4551128
• ethyl 5-pentylisoxazole-3-carboxylate

• Inchi： 1S/C11H17NO3/c1-3-5-6-7-9-8-10(12-15-9)11(13)14-4-2/h8H,3-7H2,1-2H3
• InChI Key： VNPVLLYDGNWACB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)CCCCC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų